Cas no 2171207-67-1 (2-(2R)-N-ethyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidoacetic acid)

• Product Name: 2-(2R)-N-ethyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidoacetic acid
• CAS No: 2171207-67-1
• MF: C₂₂H₂₄N₂O₅
• MW: 396.436366081238
• CID: 6448082
• PubChem ID: 165551623
• Update Time: 2025-10-28

2-(2R)-N-ethyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidoacetic acid Chemical and Physical Properties

Names and Identifiers

• 2-(2R)-N-ethyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidoacetic acid
• 2-[(2R)-N-ethyl-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)propanamido]acetic acid
• 2171207-67-1
• EN300-1485671

• Inchi： 1S/C22H24N2O5/c1-3-24(12-20(25)26)21(27)14(2)23-22(28)29-13-19-17-10-6-4-8-15(17)16-9-5-7-11-18(16)19/h4-11,14,19H,3,12-13H2,1-2H3,(H,23,28)(H,25,26)/t14-/m1/s1
• InChI Key： MOVYPVFQSFIYKR-CQSZACIVSA-N
• SMILES： O(C(N[C@H](C)C(N(CC(=O)O)CC)=O)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 396.16852187g/mol
• Monoisotopic Mass: 396.16852187g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 29
• Rotatable Bond Count: 8
• Complexity: 588
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 95.9Ų

Additional information on 2-(2R)-N-ethyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidoacetic acid

2-(2R)-N-Ethyl-2-({(9H-Fluoren-9-yl)methoxycarbonyl}amino)propanamidoacetic Acid

The compound 2-(2R)-N-Ethyl-2-({(9H-Fluoren-9-yl)methoxycarbonyl}amino)propanamidoacetic Acid (CAS No. 2171207-67-1) is a highly specialized organic compound with significant applications in the fields of pharmaceuticals, biotechnology, and chemical synthesis. This compound is notable for its complex structure, which incorporates a fluorenylmethoxycarbonyl (Fmoc) group, an ethyl substituent, and a propanamidoacetic acid backbone. The Fmoc group is a well-known protecting group in peptide synthesis, playing a crucial role in controlling the reactivity of amino groups during the synthesis of complex molecules.

Recent advancements in chemical synthesis have highlighted the importance of this compound in the development of novel therapeutic agents. Its stereochemistry, particularly the R configuration at the second carbon of the propanamido group, is critical for its biological activity. This stereochemistry ensures that the compound can interact effectively with specific biological targets, such as enzymes or receptors, making it a valuable tool in drug discovery.

The Fmoc group in this compound serves as a protective moiety during peptide synthesis. It is strategically positioned to prevent unwanted side reactions while maintaining the integrity of the molecule. The removal of the Fmoc group under specific conditions allows for precise control over the synthesis process, enabling researchers to construct complex peptides and proteins with high fidelity.

One of the most exciting developments involving this compound is its role in site-specific conjugation techniques. By leveraging its unique structure, researchers have been able to develop methods for attaching therapeutic agents to specific sites on proteins or peptides. This has significant implications for targeted drug delivery systems, where precision is paramount to ensure efficacy and minimize side effects.

Moreover, the ethyl substituent in this compound contributes to its lipophilicity, enhancing its ability to cross cellular membranes. This property makes it particularly useful in drug delivery systems where membrane permeability is a critical factor. Recent studies have demonstrated that this compound can serve as a versatile linker in the construction of bioconjugates, facilitating interactions between diverse molecular entities.

The propanamidoacetic acid backbone provides a flexible platform for further functionalization. This flexibility allows researchers to modify the molecule by introducing additional functional groups or linkers tailored to specific applications. For instance, it can be used as a scaffold for constructing peptide libraries or as a component in larger macromolecular assemblies.

In terms of synthesis, this compound is typically prepared through a multi-step process involving nucleophilic substitutions and coupling reactions. The use of modern synthetic techniques, such as microwave-assisted synthesis or continuous flow chemistry, has significantly improved the efficiency and scalability of its production. These advancements have made it more accessible for both academic research and industrial applications.

The application of this compound extends beyond traditional pharmaceuticals. It has also found use in diagnostic agents and imaging technologies due to its ability to serve as a versatile linker or carrier molecule. For example, it can be used to attach imaging probes to biomolecules, enabling real-time visualization of biological processes at the molecular level.

From an environmental standpoint, researchers are increasingly focusing on the development of sustainable synthetic routes for this compound. By utilizing renewable feedstocks and catalytic processes with high atom economy, it is possible to reduce waste and minimize the environmental impact associated with its production.

In conclusion, 2-(2R)-N-Ethyl-2-({(9H-Fluoren-9-yl)methoxycarbonyl}amino)propanamidoacetic Acid (CAS No. 2171207-67-1) is a versatile and highly functionalized compound with wide-ranging applications in modern chemistry and biology. Its unique structure and stereochemistry make it an invaluable tool for advancing drug discovery, peptide synthesis, and bioconjugate chemistry. As research continues to uncover new possibilities for this compound, its role in shaping future therapeutic interventions will undoubtedly grow even more prominent.